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Introduction
Elemol, a naturally occurring sesquiterpenoid alcohol with the molecular formula C₁₅H₂₆O, is a

constituent of various essential oils and is recognized for its fragrance and potential biological

activities. The structure of elemol contains three chiral centers, giving rise to a total of eight

possible stereoisomers (2³). These stereoisomers, comprising enantiomeric pairs and

diastereomers, can exhibit distinct physical, chemical, and biological properties. Understanding

the unique characteristics of each stereoisomer is crucial for applications in fragrance

chemistry, pharmacology, and drug development, as stereochemistry often dictates biological

activity and sensory perception.

This technical guide provides a comprehensive overview of the stereoisomers of elemol,
including their structural configurations, physicochemical properties, and analytical separation

methods. It also explores the stereospecific biological activities and associated signaling

pathways where data is available, offering a valuable resource for researchers in the field.

Stereochemistry of Elemol
The structure of elemol possesses three stereogenic centers, located at carbons 1, 2, and 6 of

the cyclohexane ring (based on IUPAC numbering for the parent ring). The Cahn-Ingold-Prelog

(CIP) priority rules are used to assign the absolute configuration (R or S) to each of these chiral
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centers. Due to the presence of three chiral centers, there are 2³ = 8 possible stereoisomers of

elemol. These consist of four pairs of enantiomers.

The IUPAC name for one of the naturally occurring isomers, often referred to as α-elemol, is
(1R,2S,6S)-2-(2-hydroxypropan-2-yl)-1-methyl-1-vinyl-4-(prop-1-en-2-yl)cyclohexane. The eight

stereoisomers of elemol can be systematically named by varying the configurations at these

three centers.

Diagram of Elemol's Chiral Centers
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Stereoisomers of
Elemol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671167#stereoisomers-of-elemol-and-their-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1671167#stereoisomers-of-elemol-and-their-characteristics
https://www.benchchem.com/product/b1671167#stereoisomers-of-elemol-and-their-characteristics
https://www.benchchem.com/product/b1671167#stereoisomers-of-elemol-and-their-characteristics
https://www.benchchem.com/product/b1671167#stereoisomers-of-elemol-and-their-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

